Cas no 1416447-98-7 (Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate)

• Product Name: Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate
• CAS No: 1416447-98-7
• MF: C₇H₇N₅O₂S
• MW: 225.227778673172
• CID: 5722560
• Update Time: 2024-02-03

Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate

• Inchi： 1S/C7H7N5O2S/c1-2-14-7(13)5-6(15-12-10-5)4-3-8-11-9-4/h3H,2H2,1H3,(H,8,9,11)
• InChI Key： QDALSKYQGZSYNF-UHFFFAOYSA-N
• SMILES： S1C(C2NN=NC=2)=C(C(OCC)=O)N=N1

Experimental Properties

• Density: 1.503±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 186-188 °C
• Boiling Point: 483.5±55.0 °C(Predicted)
• pka: 6.07±0.70(Predicted)